N-(2,3-dimethylphenyl)-2-[(phenoxyacetyl)amino]benzamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[(2-phenoxyacetyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O3/c1-16-9-8-14-20(17(16)2)25-23(27)19-12-6-7-13-21(19)24-22(26)15-28-18-10-4-3-5-11-18/h3-14H,15H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: PLRMNXRHAMHEMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CC=C2NC(=O)COC3=CC=CC=C3)C
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

N-(2,3-dimethylphenyl)-2-[(phenoxyacetyl)amino]benzamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a mitochondrial protein that is involved in the regulation of cellular energy metabolism, apoptosis, and inflammation. DPA-714 has been extensively studied for its potential as a diagnostic tool for neuroinflammatory diseases such as multiple sclerosis, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

N-(2,3-dimethylphenyl)-2-[(phenoxyacetyl)amino]benzamide binds selectively to TSPO, which is expressed at high levels in activated microglia and astrocytes in neuroinflammatory conditions. Binding of this compound to TSPO results in the modulation of mitochondrial function, leading to the inhibition of reactive oxygen species (ROS) production and the promotion of ATP synthesis. This mechanism of action is thought to be responsible for the anti-inflammatory and neuroprotective effects of this compound.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce inflammation and oxidative stress in various animal models of neuroinflammatory diseases. It has also been shown to improve cognitive function and reduce neuronal damage in animal models of Alzheimer's disease and traumatic brain injury. In addition, this compound has been shown to have a protective effect on the blood-brain barrier in animal models of stroke.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-2-[(phenoxyacetyl)amino]benzamide as a radioligand for PET imaging is its high selectivity for TSPO, which allows for accurate measurement of TSPO expression in vivo. However, one limitation of using this compound is its relatively low binding affinity for TSPO compared to other TSPO ligands, which can result in lower signal-to-noise ratios in PET imaging.

Future Directions

There are several potential future directions for the use of N-(2,3-dimethylphenyl)-2-[(phenoxyacetyl)amino]benzamide in scientific research. One area of interest is the development of new TSPO ligands with higher binding affinity and selectivity for TSPO. Another area of interest is the use of this compound in combination with other imaging techniques, such as magnetic resonance imaging (MRI), to improve the accuracy and specificity of neuroinflammatory disease diagnosis and monitoring. Finally, the potential therapeutic effects of this compound in neuroinflammatory diseases should be further explored in preclinical and clinical studies.

Scientific Research Applications

N-(2,3-dimethylphenyl)-2-[(phenoxyacetyl)amino]benzamide has been used in various preclinical and clinical studies as a radioligand for positron emission tomography (PET) imaging of TSPO expression in vivo. This technique has been shown to be a valuable tool for the diagnosis and monitoring of neuroinflammatory diseases, as TSPO expression is upregulated in activated microglia and astrocytes in these conditions.